2-(2-methoxyphenoxy)-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(2-methoxyphenoxy)-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H21N7O3/c1-23-17-16(21-22-23)18(20-12-19-17)25-9-7-24(8-10-25)15(26)11-28-14-6-4-3-5-13(14)27-2/h3-6,12H,7-11H2,1-2H3
• InChI Key: JRLGENZEWIFWQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)COC4=CC=CC=C4OC)N=N1
• Molecular Formula: C18H21N7O3
• Molecular Weight: 383.4 g/mol
• CAS No.: 1058497-04-3

Description

This compound features a triazolo-pyrimidine core fused with a piperazine moiety, linked to a 2-methoxyphenoxy ethanone group. The 2-methoxyphenoxy substituent may influence pharmacokinetic properties, such as membrane permeability and metabolic stability. Though direct pharmacological data for this compound are absent in the provided evidence, its structural design aligns with bioactive molecules targeting enzymes or receptors requiring heterocyclic and aromatic interactions .

Comparison with Similar Compounds

Core Structural Analogues

The following table summarizes key structural and functional differences:

Compound Name	Core Structure	Key Substituents	Pharmacological Notes	References
Target Compound	Triazolo-pyrimidine	3-Methyl-triazolo, 2-methoxyphenoxy-ethanone, piperazine	Hypothesized kinase/nucleotide interactions
4e: 5.4-{3-[4-(2-Hydroxy-benzyl)-piperazin-1-yl]-propoxy}-7-methoxy-3-phenyl-chromen-2-one	Chromen-2-one	Hydroxybenzyl-piperazine, methoxy, phenyl	Synthetic intermediate; uncharacterized activity
3e: N-(3-(2-((2-Methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-oxobenzo[4,5]imidazo[1,2-a]pyrimidin-12(5H)-yl)phenyl)acrylamide	Benzoimidazo-pyrimidinone	Methoxy-phenyl, acrylamide, methylpiperazine	Potential kinase inhibitor (structural inference)
Pyrazoline derivative (I): 2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole	Pyrazoline-benzothiazole	4-Methoxyphenyl, benzothiazole	Antitumor, antidepressant activities demonstrated

Functional and Pharmacological Insights

Triazolo-Pyrimidine vs. Pyrimidinone/Chromenone Cores: The triazolo-pyrimidine in the target compound offers a rigid, planar structure conducive to intercalation or ATP-binding site interactions, unlike the chromen-2-one () or benzoimidazo-pyrimidinone (), which have bulkier, less planar frameworks . The 3-methyl group on the triazole ring may enhance metabolic stability compared to unsubstituted analogs .

Piperazine Modifications: The target compound’s piperazine is directly conjugated to the triazolo-pyrimidine, whereas in and , piperazine is linked via propoxy or acrylamide spacers.

Substituent Effects: The 2-methoxyphenoxy group in the target compound likely increases lipophilicity compared to the hydroxybenzyl group in , affecting membrane penetration and cytochrome P450 interactions .

Therapeutic Implications: Pyrazoline derivatives () demonstrate antitumor activity, suggesting that the target compound’s methoxyphenoxy and triazolo-pyrimidine groups could be optimized for similar applications .

Research Findings and Data Gaps

Synthetic Challenges :

• The triazolo-pyrimidine-piperazine scaffold requires precise regioselective synthesis, as seen in , where similar structures were achieved via multi-step reactions .

Activity Predictions :

• Molecular docking studies (extrapolated from and ) suggest the target compound may inhibit kinases or DNA-processing enzymes, but experimental validation is needed .